Cas no 2229630-54-8 (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2229630-54-8
• MF: C₁₃H₁₃F₃O₂
• MW: 258.236334562302
• CID: 5796737
• PubChem ID: 165842558
• Update Time: 2025-05-23

1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid
• 1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}cyclopropane-1-carboxylic acid
• EN300-1954163
• 2229630-54-8

• Inchi： 1S/C13H13F3O2/c1-8-6-10(13(14,15)16)3-2-9(8)7-12(4-5-12)11(17)18/h2-3,6H,4-5,7H2,1H3,(H,17,18)
• InChI Key： URJDWQNRTVMBBO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC1(C(=O)O)CC1)(F)F

Computed Properties

• Exact Mass: 258.08676414g/mol
• Monoisotopic Mass: 258.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid

1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid

1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid, also known by its CAS number CAS No. 2229630-54-8, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of cyclopropane carboxylic acids, which have garnered significant attention in the fields of medicinal chemistry and materials science due to their structural rigidity and potential for bioactivity.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a carboxylic acid group at the 1-position. The substituents on the phenyl ring—specifically, a methyl group at the 2-position and a trifluoromethyl group at the 4-position—contribute to its distinct electronic and steric properties. These features make it an intriguing candidate for various applications, including drug discovery and advanced material synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The unique strain energy associated with the cyclopropane ring can lead to favorable interactions with biological targets, such as enzymes and receptors. For instance, researchers have explored the potential of 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid as a scaffold for developing inhibitors of certain kinases, which are key players in cancer progression.

In addition to its biological applications, this compound has shown promise in materials science. The trifluoromethyl group imparts electronegativity, which can enhance the compound's stability and reactivity under specific conditions. This makes it a valuable building block for constructing advanced polymers or functional materials with tailored properties.

The synthesis of CAS No. 2229630-54-8 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps to introduce the carboxylic acid functionality. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing costs and improving yields.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular geometry, purity, and stability under different conditions.

In terms of physical properties, 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various synthetic transformations that require controlled reaction conditions.

The integration of this compound into drug discovery pipelines has been facilitated by its compatibility with high-throughput screening methodologies. Its ability to modulate cellular pathways without significant toxicity has positioned it as a lead candidate for further preclinical development.

In conclusion, CAS No. 2229630-54-8, or 1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropane-1-carboxylic acid, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Ongoing research continues to unlock its full potential, making it a cornerstone in modern chemical innovation.